Cas no 2225175-12-0 ((2-(3-(trifluoromethyl)phenyl)pyrimidin-5-yl)boronic acid)

• Product Name: (2-(3-(trifluoromethyl)phenyl)pyrimidin-5-yl)boronic acid
• CAS No: 2225175-12-0
• MF: C₁₁H₈BF₃N₂O₂
• MW: 267.999632835388
• CID: 4786735
• PubChem ID: 49758735
• Update Time: 2025-05-25

(2-(3-(trifluoromethyl)phenyl)pyrimidin-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(3-(trifluoromethyl)phenyl)pyrimidin-5-yl)boronic acid
• AKOS015941943
• 2-(3-Trifluoromethylphenyl)pyrimidine-5-boronic acid
• SCHEMBL2563019
• 2225175-12-0

• Inchi： 1S/C11H8BF3N2O2/c13-11(14,15)8-3-1-2-7(4-8)10-16-5-9(6-17-10)12(18)19/h1-6,18-19H
• InChI Key： JONWTYHBPWNIJS-UHFFFAOYSA-N
• SMILES： B(C1=CN=C(C2=CC=CC(C(F)(F)F)=C2)N=C1)(O)O

Computed Properties

• Exact Mass: 268.0630922g/mol
• Monoisotopic Mass: 268.0630922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2Ų

Additional information on (2-(3-(trifluoromethyl)phenyl)pyrimidin-5-yl)boronic acid

Introduction to (2-(3-(Trifluoromethyl)Phenyl)Pyrimidin-5-Yl)Boronic Acid (CAS No: 2225175-12-0)

The compound (2-(3-(Trifluoromethyl)Phenyl)Pyrimidin-5-Yl)Boronic Acid, with the CAS number 2225175-12-0, is a significant molecule in the field of organic synthesis and materials science. This compound is particularly notable for its role in cross-coupling reactions, which are pivotal in the construction of complex molecular architectures. The presence of the trifluoromethyl group attached to the phenyl ring introduces unique electronic and steric properties, making this compound highly versatile in various chemical transformations.

Recent advancements in organometallic chemistry have further highlighted the potential of this compound in the synthesis of advanced materials. For instance, studies have demonstrated its utility in the preparation of functional polymers and organic semiconductors. The pyrimidine ring system, a key structural feature of this compound, contributes to its stability and reactivity, making it an ideal precursor for constructing heterocyclic frameworks.

In terms of applications, (2-(3-(Trifluoromethyl)Phenyl)Pyrimidin-5-Yl)Boronic Acid has found extensive use in medicinal chemistry. Its ability to undergo Suzuki-Miyaura coupling reactions enables the synthesis of biologically active molecules with high precision. Recent research has explored its role in designing inhibitors for protein kinases, a class of enzymes critical in various disease pathways such as cancer and inflammatory disorders.

The synthesis of this compound typically involves multi-step processes that emphasize the importance of controlling steric and electronic factors. The introduction of the trifluoromethyl group is often achieved through electrophilic aromatic substitution or other fluorination techniques, ensuring high yields and purity. The final isolation and characterization steps are crucial for confirming the structure and properties of this compound, often involving techniques such as NMR spectroscopy and mass spectrometry.

From an environmental standpoint, the development of sustainable synthetic routes for (2-(3-(Trifluoromethyl)Phenyl)Pyrimidin-5-Yl)Boronic Acid has gained significant attention. Researchers are increasingly focusing on reducing waste generation and minimizing energy consumption during its production. Innovations in catalytic processes and green chemistry principles are expected to further enhance the eco-friendliness of its manufacturing.

In conclusion, (2-(3-(Trifluoromethyl)Phenyl)Pyrimidin-5-Yl)Boronic Acid stands as a versatile building block in modern organic synthesis. Its unique combination of structural features and reactivity positions it as a valuable tool in advancing both academic research and industrial applications. As new discoveries continue to emerge, this compound will undoubtedly play an even more prominent role in shaping the future of chemical science.